
Compound of Interest

Compound Name: 2-Propylisonicotinic acid

Cat. No.: B1282791

A comprehensive review of the established antitubercular agent, isoniazid, and a prospective look at a theoretical prodrug, 2-propylisonicotinic acid

Introduction

Isoniazid (isonicotinic acid hydrazide, INH) has been a cornerstone of tuberculosis (TB) treatment for decades, valued for its potent bactericidal activit

Despite its efficacy, isoniazid's clinical use is challenged by issues of drug-induced hepatotoxicity and the emergence of drug-resistant strains.[4] The

Physicochemical Properties
A molecule's physicochemical properties are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. Isoniazid is

Property

Molecular Formula

Molecular Weight

LogP

Solubility

Mechanism of Action
Isoniazid's mechanism of action is well-elucidated. It is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1][

For 2-propylisonicotinic acid to be effective, it would need to be hydrolyzed in vivo to release isonicotinic acid, which would then need to be convert

digraph "Isoniazid Activation Pathway" {

  graph [fontname = "Arial", label="Isoniazid Activation and Mechanism of Action", labelloc=t, fontsize=14];

  node [shape=box, style=filled, fontname = "Arial", fontcolor="#202124"];

  edge [fontname = "Arial", color="#5F6368"];

INH [label="Isoniazid (Prodrug)", fillcolor="#F1F3F4"];

KatG [label="KatG (Catalase-Peroxidase)", fillcolor="#FBBC05"];

Activated_INH [label="Activated Isoniazid\n(Isonicotinoyl Radical)", fillcolor="#EA4335", fontcolor="#FFFFFF"

NAD [label="NAD+", fillcolor="#F1F3F4"];

INH_NAD [label="Isoniazid-NAD Adduct", fillcolor="#EA4335", fontcolor="#FFFFFF"];

InhA [label="InhA (Enoyl-ACP Reductase)", fillcolor="#FBBC05"];

Mycolic_Acid [label="Mycolic Acid Synthesis", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Cell_Wall [label="Mycobacterial Cell Wall Integrity", fillcolor="#34A853", fontcolor="#FFFFFF"];

Cell_Death [label="Bacterial Cell Death", fillcolor="#EA4335", fontcolor="#FFFFFF"];
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INH -> KatG [label="Activation"];

KatG -> Activated_INH;

Activated_INH -> INH_NAD [label="+ NAD+"];

INH_NAD -> InhA [label="Inhibition"];

InhA -> Mycolic_Acid [style=dashed, arrowhead=none, label="Catalyzes"];

Mycolic_Acid -> Cell_Wall [style=dashed, arrowhead=none, label="Essential for"];

InhA -> Mycolic_Acid [color="#EA4335", style=solid, arrowhead=tee, label="Blocks"];

Mycolic_Acid -> Cell_Death [label="Disruption leads to"];

}

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of antitubercular agents is typically determined using broth microdilution methods. A standardized ino

Pharmacokinetic Studies

Pharmacokinetic parameters are determined in animal models and human volunteers. Following administration of t

Conclusion

Isoniazid remains a vital tool in the global fight against tuberculosis. Its well-defined mechanism of action 

While 2-propylisonicotinic acid remains a hypothetical compound without available experimental data, its conce

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1282791?utm_src=pdf-body
https://www.benchchem.com/product/b1282791?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Isoniazid - Wikipedia [en.wikipedia.org]

2. Isoniazid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Using Isoniazid More Safely and More Effectively: The Time Is Now - PMC [pmc.ncbi.nlm.nih.gov]

4. Frontiers | Isoniazid-historical development, metabolism associated toxicity and a perspective on its pharmacological improvement [frontiersin.or

5. The tuberculosis prodrug isoniazid bound to activating peroxidases - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Frontiers | In vitro Evaluation of Isoniazid Derivatives as Potential Agents Against Drug-Resistant Tuberculosis [frontiersin.org]

7. In vitro Evaluation of Isoniazid Derivatives as Potential Agents Against Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Analysis: Isoniazid and its Hypothetical Prodrug 2-Propylisonicotinic Acid]. BenchChem, [2025]. [

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://en.wikipedia.org/wiki/Isoniazid
https://www.ncbi.nlm.nih.gov/books/NBK557617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8786070/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1441147/full
https://pubmed.ncbi.nlm.nih.gov/18056997/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.868545/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9114799/
https://www.benchchem.com/product/b1282791#comparative-analysis-of-2-propylisonicotinic-acid-and-isoniazid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

